1-(4-Fluorophenyl)-4-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}piperazine

• IUPAC Name: 2-[[4-(4-fluorophenyl)piperazin-1-yl]methyl]-5-(4-methylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C20H21FN4O/c1-15-2-4-16(5-3-15)20-23-22-19(26-20)14-24-10-12-25(13-11-24)18-8-6-17(21)7-9-18/h2-9H,10-14H2,1H3
• InChI Key: QAYLLUUTFOXCAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(O2)CN3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C20H21FN4O
• Molecular Weight: 352.4 g/mol

Description

1-(4-Fluorophenyl)-4-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}piperazine, also known as FPOP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. FPOP belongs to the class of piperazine derivatives and has been found to exhibit promising biochemical and physiological effects. In

Scientific Research Applications

One study focused on the synthesis and characterization of tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl) piperazine-1-carboxylate, a compound with structural similarities, through condensation reactions and characterized using techniques such as LCMS, 1H NMR, 13C NMR, IR, and CHN elemental analysis. The structure was confirmed by single crystal XRD data, revealing a monoclinic crystal system with specific unit cell parameters. This compound exhibited moderate anthelmintic activity, suggesting potential biological applications for similar compounds (Sanjeevarayappa et al., 2015).

Biological Activity Screening

Another study synthesized piperazine-azole-fluoroquinolone hybrids through sequential reactions and evaluated their biological activities. The synthesized compounds were characterized using spectroscopic techniques and screened for antimicrobial activity, DNA gyrase, and topoisomerase IV inhibition potentials. These fluoroquinolone hybrids showed good antimicrobial activity, with some displaying excellent DNA gyrase inhibition, highlighting the potential of piperazine-based compounds in developing antimicrobial agents (Mermer et al., 2019).

Molecular Docking Studies

Furthermore, synthesis and docking studies of 1-(2-fluorophenyl)-3-(4-((pyridine-2-yl) methyl) piperazine-1-yl)-1H-indazole, a compound with structural elements similar to 1-(4-Fluorophenyl)-4-{[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methyl}piperazine, were conducted. This study highlights the importance of piperazine-1-yl-1H-indazole derivatives in medicinal chemistry, with spectral analysis characterizing the compounds and docking studies providing insights into their potential interactions with biological targets (Balaraju et al., 2019).